Cas no 111477-43-1 (Propanamide, N-[6-(bromomethyl)-2-pyridinyl]-2,2-dimethyl-)

• Product Name: Propanamide, N-[6-(bromomethyl)-2-pyridinyl]-2,2-dimethyl-
• CAS No: 111477-43-1
• MF: C₁₁H₁₅BrN₂O
• MW: 271.153601884842
• CID: 1198611
• PubChem ID: 14326706
• Update Time: 2025-04-20

Propanamide, N-[6-(bromomethyl)-2-pyridinyl]-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[6-(bromomethyl)-2-pyridinyl]-2,2-dimethyl-
• N-[6-(bromomethyl)pyridin-2-yl]-2,2-dimethylpropanamide
• 2-(N-pivaloylamino)-6-bromomethylpyridine
• 2-(pivaloylamido)-6-(bromomethyl)-pyridine
• 2-bromoethyl-6-tert-butyroylaminopyridine
• N-(6-(BROMOMETHYL)PYRIDIN-2-YL)PIVALAMIDE
• N-(6-bromomethyl-pyridin-2-yl)-2,2-dimethyl-propionamide
• N-(6-bromomethyl-pyridine-2-yl)-2,2-dimethylpropionamide
• N-[6-(bromomethyl)-2-pyridinyl]-2,2-dimethylpropaneamide
• Propanamide,N-[6-(bromomethyl)-2-pyridinyl]-2,2-dimethyl
• DTXSID80558998
• N-(6-bromomethylpyridin-2-yl)-2,2-dimethyl-propionamide
• N-[6-(bromomethyl)-2-pyridyl]pivalamide
• 111477-43-1
• DB-418408
• SCHEMBL317651
• N-[6-(bromomethyl)-2-pyridinyl]-2,2-dimethylpropanamide
• UVGZZQFIUPSTIE-UHFFFAOYSA-N

• Inchi： 1S/C11H15BrN2O/c1-11(2,3)10(15)14-9-6-4-5-8(7-12)13-9/h4-6H,7H2,1-3H3,(H,13,14,15)
• InChI Key： UVGZZQFIUPSTIE-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(=N1)NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 270.03700
• Monoisotopic Mass: 270.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 45.48000
• LogP: 3.61060